4-benzyl-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C29H33N3OS.ClH/c1-5-31(6-2)18-19-32(29-30-27-22(4)21(3)12-17-26(27)34-29)28(33)25-15-13-24(14-16-25)20-23-10-8-7-9-11-23;/h7-17H,5-6,18-20H2,1-4H3;1H
• InChI Key: UPJKWWMUNBTCPR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2C)C)C(=O)C3=CC=C(C=C3)CC4=CC=CC=C4.Cl
• Molecular Formula: C29H34ClN3OS
• Molecular Weight: 508.1 g/mol

Description

4-benzyl-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C29H34ClN3OS and its molecular weight is 508.12. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study focused on the design, synthesis, and evaluation of anticancer activities of substituted benzamides, similar in structure to the chemical , demonstrated moderate to excellent anticancer activity against various cancer cell lines. These compounds, derived from strategic modifications and synthesis, showed potential as therapeutic agents against breast, lung, colon, and ovarian cancers, outperforming etoposide, a reference drug, in some instances (Ravinaik et al., 2021).

Antiallergy Agents

Research on N-(4-substituted-thiazolyl)oxamic acid derivatives revealed a new series of compounds with significant antiallergy activity. These compounds were synthesized and tested for their effectiveness in the rat PCA model, showing potent activity at low doses. This highlights the potential of thiazole derivatives as a basis for developing new antiallergy medications, with one derivative advancing to further pharmacological evaluation (Hargrave et al., 1983).

Anti-inflammatory Drugs

The synthesis of N,N-dimethylamino)benzamide derivatives based on thiazole and thiazoline demonstrated anti-inflammatory properties. Specific derivatives were found to be effective across a concentration range, showcasing the potential for developing new nonsteroidal anti-inflammatory drugs (NSAIDs) that also mitigate adverse effects on myocardial function (Lynch et al., 2006).

Cardiac Electrophysiological Activity

The development of N-substituted imidazolylbenzamides for cardiac electrophysiological activity introduced a new class of selective class III agents. These compounds demonstrated potency comparable to sematilide, a clinical trial compound, in vitro, indicating their potential as therapeutic agents for arrhythmias (Morgan et al., 1990).

Fluorescence Applications

The synthesis of fluorescent triazole derivatives from diethylamino)phenol and amino-substituted naphthylsulphonic acids explored their photophysical properties. These compounds, characterized by their absorption, emission, and quantum yields, demonstrated potential for applications requiring blue and green fluorescent materials (Padalkar et al., 2015).

Neuroprotection

T-588, a cognitive enhancer, was studied for its protective effects against sodium nitroprusside-induced toxicity in cultured astrocytes. The compound demonstrated the ability to prevent mitochondrial dysfunction and cell injury, suggesting its use in treatments aimed at mitigating neurotoxicity (Phuagphong et al., 2004).